3,5-bis(difluoromethyl)-1-{[(6-methoxy-2-naphthyl)oxy]acetyl}-4,5-dihydro-1H-pyrazol-5-ol

• Molecular Formula: C18H16F4N2O4
• Molecular Weight: 400.3 g/mol
• IUPAC Name: 1-[3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-2-(6-methoxynaphthalen-2-yl)oxyethanone
• InChI: InChI=1S/C18H16F4N2O4/c1-27-12-4-2-11-7-13(5-3-10(11)6-12)28-9-15(25)24-18(26,17(21)22)8-14(23-24)16(19)20/h2-7,16-17,26H,8-9H2,1H3
• InChI Key: GNNVSWFQFGJYGA-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C=C(C=C2)OCC(=O)N3C(CC(=N3)C(F)F)(C(F)F)O

Description

3,5-bis(difluoromethyl)-1-{[(6-methoxy-2-naphthyl)oxy]acetyl}-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods, and its mechanism of action, physiological and biochemical effects, and advantages and limitations in lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 3,5-bis(difluoromethyl)-1-{[(6-methoxy-2-naphthyl)oxy]acetyl}-4,5-dihydro-1H-pyrazol-5-ol involves the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that plays a critical role in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Apart from its anti-inflammatory and analgesic effects, this compound has also been shown to exhibit other biochemical and physiological effects. Studies have demonstrated that this compound can reduce the production of reactive oxygen species (ROS) and inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3,5-bis(difluoromethyl)-1-{[(6-methoxy-2-naphthyl)oxy]acetyl}-4,5-dihydro-1H-pyrazol-5-ol in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it an ideal candidate for the investigation of various inflammatory diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the investigation of 3,5-bis(difluoromethyl)-1-{[(6-methoxy-2-naphthyl)oxy]acetyl}-4,5-dihydro-1H-pyrazol-5-ol. One of the areas of research could be the investigation of its potential as a therapeutic agent for the treatment of various inflammatory diseases. Another area of research could be the development of new synthesis methods that can improve the solubility and bioavailability of this compound. Additionally, further studies could be conducted to investigate the safety and toxicity of this compound in animal models.
Conclusion:
In conclusion, this compound is a chemical compound that has shown significant potential in scientific research. It exhibits potent anti-inflammatory and analgesic effects and has been studied extensively for its biological activities. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research in this area could lead to the development of new therapeutic agents for the treatment of various inflammatory diseases.

Synthesis Methods

The synthesis of 3,5-bis(difluoromethyl)-1-{[(6-methoxy-2-naphthyl)oxy]acetyl}-4,5-dihydro-1H-pyrazol-5-ol has been achieved using different methods. One of the most common methods involves the reaction of 6-methoxy-2-naphthol with 3,5-bis(difluoromethyl)phenyl isocyanate in the presence of a base such as triethylamine. This reaction results in the formation of the intermediate product, which is then treated with hydrazine hydrate to obtain the final product.

Scientific Research Applications

3,5-bis(difluoromethyl)-1-{[(6-methoxy-2-naphthyl)oxy]acetyl}-4,5-dihydro-1H-pyrazol-5-ol has been studied extensively for its potential applications in scientific research. One of the primary research areas has been the investigation of its biological activities. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory diseases.